Cas no 1256836-76-6 (3-(chloromethyl)-2,4-dimethoxypyridine)

3-(Chloromethyl)-2,4-dimethoxypyridine is a versatile pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its structure features a reactive chloromethyl group at the 3-position and two methoxy substituents at the 2- and 4-positions, offering selective reactivity for nucleophilic substitution and cross-coupling reactions. The electron-donating methoxy groups enhance the stability of the pyridine ring while facilitating further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, agrochemicals, and specialty chemicals due to its balanced reactivity and compatibility with various reaction conditions. High-purity grades are available for applications requiring strict control of impurities in sensitive synthetic pathways.

3-(chloromethyl)-2,4-dimethoxypyridine structure

1256836-76-6 structure

Product Name:3-(chloromethyl)-2,4-dimethoxypyridine

CAS No:1256836-76-6

MF:C₈H₁₀ClNO₂

MW:187.623501300812

MDL:MFCD18255872

CID:2619094

PubChem ID:129917887

Update Time:2025-07-02

3-(chloromethyl)-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(chloromethyl)-2,4-dimethoxypyridine
- EN300-1983471
- 1256836-76-6
- MDL： MFCD18255872
- Inchi： 1S/C8H10ClNO2/c1-11-7-3-4-10-8(12-2)6(7)5-9/h3-4H,5H2,1-2H3
- InChI Key： MEWOXXJDJMLWGA-UHFFFAOYSA-N
- SMILES： ClCC1C(=NC=CC=1OC)OC

Computed Properties

Exact Mass: 187.0400063Da
Monoisotopic Mass: 187.0400063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 31.4Å²

3-(chloromethyl)-2,4-dimethoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1983471-1g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	1g	$1458.0	2023-09-16
Enamine	EN300-1983471-5g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	5g	$4226.0	2023-09-16
Enamine	EN300-1983471-10g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	10g	$6266.0	2023-09-16
Enamine	EN300-1983471-0.05g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	0.05g	$1224.0	2023-09-16
Enamine	EN300-1983471-0.1g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	0.1g	$1283.0	2023-09-16
Enamine	EN300-1983471-0.25g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	0.25g	$1341.0	2023-09-16
Enamine	EN300-1983471-0.5g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	0.5g	$1399.0	2023-09-16
Enamine	EN300-1983471-1.0g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	1g	$1458.0	2023-06-03
Enamine	EN300-1983471-2.5g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	2.5g	$2856.0	2023-09-16
Enamine	EN300-1983471-5.0g	3-(chloromethyl)-2,4-dimethoxypyridine	1256836-76-6	5g	$4226.0	2023-06-03